Cas no 885269-04-5 (Thieno[2,3-d]pyrimidin-4-amine,6-(bromomethyl)-)

• Product Name: Thieno[2,3-d]pyrimidin-4-amine,6-(bromomethyl)-
• CAS No: 885269-04-5
• MF: C₇H₆BrN₃S
• MW: 244.11163854599
• CID: 710644
• PubChem ID: 57355177
• Update Time: 2025-04-19

Thieno[2,3-d]pyrimidin-4-amine,6-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4-amine,6-(bromomethyl)-
• 6-(Bromomethyl)thieno[2,3-d]pyrimidin-4-amine
• 885269-04-5
• DTXSID90722921

• Inchi： 1S/C7H6BrN3S/c8-2-4-1-5-6(9)10-3-11-7(5)12-4/h1,3H,2H2,(H2,9,10,11)
• InChI Key： XJZYVNIDHQCRFD-UHFFFAOYSA-N
• SMILES： BrCC1=CC2=C(N)N=CN=C2S1

Computed Properties

• Exact Mass: 242.94658g/mol
• Monoisotopic Mass: 242.94658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.8
• Topological Polar Surface Area: 80Ų